Cas no 1432678-26-6 (3-(trifluoromethyl)pyrrolidin-1-amine;hydrochloride)

• Product Name: 3-(trifluoromethyl)pyrrolidin-1-amine;hydrochloride
• CAS No: 1432678-26-6
• MF: C₅H₁₀ClF₃N₂
• MW: 190.594510555267
• CID: 4599468
• PubChem ID: 71758123
• Update Time: 2025-06-12

3-(trifluoromethyl)pyrrolidin-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)pyrrolidin-1-amine hydrochloride
• 3-(trifluoromethyl)pyrrolidin-1-amine;hydrochloride

• Inchi： 1S/C5H9F3N2.ClH/c6-5(7,8)4-1-2-10(9)3-4;/h4H,1-3,9H2;1H
• InChI Key： AZARLBVIKRAVFL-UHFFFAOYSA-N
• SMILES： N1(N)CCC(C(F)(F)F)C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(trifluoromethyl)pyrrolidin-1-amine;hydrochloride

Introduction to 3-(trifluoromethyl)pyrrolidin-1-amine;hydrochloride (CAS No. 1432678-26-6)

3-(trifluoromethyl)pyrrolidin-1-amine;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1432678-26-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, characterized by a six-membered nitrogen-containing heterocycle, which is a privileged scaffold in drug discovery due to its biological relevance and structural versatility. The presence of a trifluoromethyl group at the C3 position and the amine functionality at the N1 position introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, facilitating its use in various biochemical assays and pharmaceutical formulations. This attribute is particularly crucial in drug development, where solubility is often a determining factor in bioavailability and therapeutic efficacy. The compound’s structure not only contributes to its potential pharmacological activity but also makes it a versatile building block for more complex molecules.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group, in particular, is widely recognized for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drugs. It can increase the binding affinity of a molecule to its target by influencing hydrophobic interactions and electronic distribution. This feature has been exploited in the design of various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs.

Recent studies have highlighted the potential of 3-(trifluoromethyl)pyrrolidin-1-amine;hydrochloride as a precursor in the synthesis of novel pharmaceuticals. For instance, researchers have explored its utility in developing small-molecule inhibitors targeting enzymes involved in cancer progression. The pyrrolidine core is a common motif in kinase inhibitors, and the introduction of fluorine atoms can fine-tune the binding interactions with the enzyme’s active site. Preliminary computational studies suggest that compounds derived from this scaffold may exhibit inhibitory activity against specific kinases, making them promising candidates for further investigation.

The amine functionality at the N1 position provides a handle for further chemical modifications, allowing chemists to explore diverse structural analogs. This flexibility is particularly valuable in medicinal chemistry campaigns, where subtle changes in molecular structure can lead to significant improvements in potency and selectivity. For example, derivatization of the amine group with various protecting groups or coupling it with carboxylic acids via amide bond formation can yield novel compounds with tailored properties.

Moreover, the hydrochloride salt form of this compound offers advantages in terms of stability and handling. Hydrochlorides are commonly used in pharmaceuticals due to their well-established properties and compatibility with various formulation techniques. The salt form ensures that the compound remains stable under storage conditions and exhibits consistent solubility profiles across different media.

Current research trends indicate that fluorinated pyrrolidines are gaining traction as key components in drug development pipelines. The ability to fine-tune electronic properties through fluorination has allowed for the creation of more potent and selective drug candidates. For instance, fluorinated analogs of existing drugs have demonstrated improved pharmacological profiles in preclinical studies. This underscores the importance of compounds like 3-(trifluoromethyl)pyrrolidin-1-amine;hydrochloride (CAS No. 1432678-26-6) as valuable tools in medicinal chemistry research.

In conclusion, 3-(trifluoromethyl)pyrrolidin-1-amine;hydrochloride represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its versatility as a synthetic intermediate, make it an attractive candidate for further exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play a crucial role in the development of next-generation drugs.